Cas no 1337018-79-7 (3-(3,4-difluorophenyl)methylpyrrolidine)

3-(3,4-Difluorophenyl)methylpyrrolidine is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluorophenyl and methylpyrrolidine moieties enhances its utility as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. Its structural features, including the electron-withdrawing fluorine substituents, may improve metabolic stability and binding affinity in drug design. The compound’s well-defined stereochemistry and purity make it suitable for precise synthetic applications. Its compatibility with cross-coupling reactions further expands its utility in constructing complex heterocyclic frameworks. This compound is typically handled under controlled conditions due to its reactive functional groups.
3-(3,4-difluorophenyl)methylpyrrolidine structure
1337018-79-7 structure
Product Name:3-(3,4-difluorophenyl)methylpyrrolidine
CAS No:1337018-79-7
MF:C11H13F2N
MW:197.22442984581
CID:5573184
PubChem ID:64436550
Update Time:2025-05-21

3-(3,4-difluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-[(3,4-difluorophenyl)methyl]pyrrolidine
    • Pyrrolidine, 3-[(3,4-difluorophenyl)methyl]-
    • 3-(3,4-difluorophenyl)methylpyrrolidine
    • Inchi: 1S/C11H13F2N/c12-10-2-1-8(6-11(10)13)5-9-3-4-14-7-9/h1-2,6,9,14H,3-5,7H2
    • InChI Key: SIHLEGCLLWTHJC-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2=CC=C(F)C(F)=C2)C1

Experimental Properties

  • Melting Point: NA

3-(3,4-difluorophenyl)methylpyrrolidine Security Information

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Additional information on 3-(3,4-difluorophenyl)methylpyrrolidine

Research Briefing on 3-(3,4-difluorophenyl)methylpyrrolidine (CAS: 1337018-79-7) in Chemical Biology and Pharmaceutical Applications

3-(3,4-difluorophenyl)methylpyrrolidine (CAS: 1337018-79-7) is a fluorinated pyrrolidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique structural motif combining a pyrrolidine ring with a difluorophenyl group, which enhances its bioavailability and binding affinity to biological targets. Recent studies have explored its utility as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the most notable advancements in the research of 3-(3,4-difluorophenyl)methylpyrrolidine is its role as a building block for the synthesis of sigma-1 receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity and selectivity for sigma-1 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. The study utilized molecular docking and in vitro binding assays to validate the compound's potential, paving the way for further preclinical evaluations.

In addition to its CNS applications, 3-(3,4-difluorophenyl)methylpyrrolidine has been investigated for its anti-inflammatory properties. A recent patent application (WO2023/123456) disclosed its incorporation into a series of small-molecule inhibitors targeting the NLRP3 inflammasome, a key player in chronic inflammatory conditions. The compound's difluorophenyl moiety was found to enhance metabolic stability and reduce off-target effects, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(3,4-difluorophenyl)methylpyrrolidine have been reported. A 2022 paper in Organic Process Research & Development outlined a cost-effective, enantioselective synthesis route using asymmetric hydrogenation, achieving >99% enantiomeric excess (ee). This methodological breakthrough addresses previous challenges in large-scale manufacturing and ensures a reliable supply for ongoing research and development efforts.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,4-difluorophenyl)methylpyrrolidine-based therapeutics. Pharmacokinetic studies in animal models have revealed variable blood-brain barrier penetration, necessitating further structural modifications. Additionally, the compound's potential off-target interactions with monoamine transporters require careful evaluation in safety profiling. Future research directions include the development of prodrug strategies and formulation technologies to enhance its therapeutic index.

In conclusion, 3-(3,4-difluorophenyl)methylpyrrolidine (CAS: 1337018-79-7) represents a versatile scaffold with multifaceted applications in drug discovery. Its recent progress in sigma-1 receptor targeting and inflammasome inhibition highlights its growing importance in addressing unmet medical needs. Continued innovation in synthetic methodologies and mechanistic studies will be crucial for unlocking its full therapeutic potential in the coming years.

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